![molecular formula C14H13NO2 B6363855 2-(2,3-Dimethylphenyl)isonicotinic acid, 95% CAS No. 1225538-28-2](/img/structure/B6363855.png)
2-(2,3-Dimethylphenyl)isonicotinic acid, 95%
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Overview
Description
2-(2,3-Dimethylphenyl)isonicotinic acid (2,3-DMPIA) is an organic compound with the molecular formula C9H9NO2. It is an isonicotinic acid derivative and is a colorless solid. 2,3-DMPIA is a versatile intermediate in the synthesis of a variety of compounds including pharmaceuticals, insecticides, and herbicides. It is also used in research for a variety of applications, including enzyme inhibition, DNA binding, and protein modification.
Mechanism of Action
The mechanism of action of 2-(2,3-Dimethylphenyl)isonicotinic acid, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the degradation of acetylcholine, an important neurotransmitter. By inhibiting these enzymes, 2-(2,3-Dimethylphenyl)isonicotinic acid, 95% increases the level of acetylcholine in the brain, which can lead to improved cognitive function.
Biochemical and Physiological Effects
2-(2,3-Dimethylphenyl)isonicotinic acid, 95% has been studied for its biochemical and physiological effects. Studies have shown that 2-(2,3-Dimethylphenyl)isonicotinic acid, 95% can increase levels of acetylcholine in the brain, which is associated with improved cognitive function. In addition, 2-(2,3-Dimethylphenyl)isonicotinic acid, 95% has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
2-(2,3-Dimethylphenyl)isonicotinic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive and easily accessible compound, making it ideal for use in research. Additionally, its effects on acetylcholine levels in the brain make it a useful tool for studying neurological disorders. However, it is important to note that 2-(2,3-Dimethylphenyl)isonicotinic acid, 95% has not been approved for use in humans and should only be used in laboratory experiments.
Future Directions
For research with 2-(2,3-Dimethylphenyl)isonicotinic acid, 95% may include further study of its effects on neurological disorders, its potential as an anti-inflammatory and anti-oxidant agent, and its ability to modulate protein function and structure. Additionally, further research on the mechanism of action of 2-(2,3-Dimethylphenyl)isonicotinic acid, 95% may lead to the development of new and improved therapeutic agents. Additionally, 2-(2,3-Dimethylphenyl)isonicotinic acid, 95% may be used in the development of new insecticides, herbicides, and other compounds.
Synthesis Methods
The synthesis of 2-(2,3-Dimethylphenyl)isonicotinic acid, 95% is achieved through a two-step process. The first step involves the reaction of 2,3-dimethylphenol with ethyl chloroformate in the presence of a base such as triethylamine. The resulting product is then reacted with isonicotinic acid in the presence of an acid catalyst to yield 2-(2,3-Dimethylphenyl)isonicotinic acid, 95%.
Scientific Research Applications
2-(2,3-Dimethylphenyl)isonicotinic acid, 95% has been used in a wide range of scientific research applications. It has been used as an inhibitor of acetylcholinesterase and butyrylcholinesterase in studies of Alzheimer’s disease and other neurological disorders. It has also been used to study the effects of enzyme inhibition on the growth of cancer cells and as a tool to study the role of DNA binding proteins in gene expression. In addition, 2-(2,3-Dimethylphenyl)isonicotinic acid, 95% has been used to study the effects of protein modification on protein function and structure.
properties
IUPAC Name |
2-(2,3-dimethylphenyl)pyridine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO2/c1-9-4-3-5-12(10(9)2)13-8-11(14(16)17)6-7-15-13/h3-8H,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKTMYNQAQJEBRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=NC=CC(=C2)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50680755 |
Source
|
Record name | 2-(2,3-Dimethylphenyl)pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50680755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1225538-28-2 |
Source
|
Record name | 2-(2,3-Dimethylphenyl)pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50680755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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